Cas no 2649074-53-1 (4-(3-isocyanato-3-methylbutyl)morpholine)

• Product Name: 4-(3-isocyanato-3-methylbutyl)morpholine
• CAS No: 2649074-53-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6041016
• PubChem ID: 165678484
• Update Time: 2025-05-26

4-(3-isocyanato-3-methylbutyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-isocyanato-3-methylbutyl)morpholine
• 2649074-53-1
• EN300-1782156

• Inchi： 1S/C10H18N2O2/c1-10(2,11-9-13)3-4-12-5-7-14-8-6-12/h3-8H2,1-2H3
• InChI Key： IEQFYMTUDIFPNG-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCC(C)(C)N=C=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.9Ų

Additional information on 4-(3-isocyanato-3-methylbutyl)morpholine

Introduction to 4-(3-isocyanato-3-methylbutyl)morpholine (CAS No. 2649074-53-1)

4-(3-isocyanato-3-methylbutyl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2649074-53-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of morpholine derivatives, which are known for their versatile applications in medicinal chemistry and material science. The unique structure of 4-(3-isocyanato-3-methylbutyl)morpholine incorporates an isocyanate functional group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the isocyanate group in 4-(3-isocyanato-3-methylbutyl)morpholine opens up a wide range of synthetic possibilities. Isocyanates are highly reactive species that can participate in numerous chemical reactions, including polymerization, condensation, and coupling reactions. These properties make 4-(3-isocyanato-3-methylbutyl)morpholine a promising candidate for the development of novel polymers, coatings, and adhesives. Additionally, the morpholine moiety contributes to the compound's solubility and stability, enhancing its utility in various applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of morpholine derivatives. The structural motif of morpholine is frequently found in biologically active compounds, including drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. Research has shown that morpholine derivatives can exhibit a broad spectrum of biological activities, such as anti-inflammatory, antiviral, and antimicrobial properties. 4-(3-isocyanato-3-methylbutyl)morpholine is being investigated as a potential precursor for synthesizing novel therapeutic agents that leverage these pharmacological properties.

One of the most exciting areas of research involving 4-(3-isocyanato-3-methylbutyl)morpholine is its application in drug discovery and development. The isocyanate group provides a reactive site for further functionalization, allowing chemists to design complex molecular architectures with tailored biological activities. For instance, researchers have explored the use of 4-(3-isocyanato-3-methylbutyl)morpholine to synthesize novel morpholine-based scaffolds that exhibit improved binding affinity to target proteins. These scaffolds have shown promise in preclinical studies as potential lead compounds for treating various diseases.

The synthesis of 4-(3-isocyanato-3-methylbutyl)morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a suitable precursor that incorporates both the isocyanate and morpholine functional groups. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The final product is then purified through techniques like column chromatography or recrystallization to meet the stringent requirements of pharmaceutical applications.

The chemical properties of 4-(3-isocyanato-3-methylbutyl)morpholine make it an attractive candidate for industrial applications beyond pharmaceuticals. For example, its reactivity with hydroxyl groups allows it to form stable urethane linkages, which are widely used in polymer chemistry. Researchers have investigated the use of 4-(3-isocyanato-3-methylbutyl)morpholine as a monomer for synthesizing polyurethanes with enhanced mechanical strength and thermal stability. These materials have potential applications in automotive components, construction materials, and high-performance coatings.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(3-isocyanato-3-methylbutyl)morpholine's potential. Molecular modeling studies have helped researchers predict the compound's behavior in various reaction conditions and its interactions with biological targets. These insights have guided experimental efforts and led to the discovery of novel derivatives with improved pharmacological profiles. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, enabling more efficient and targeted development processes.

The safety and handling of 4-(3-isocyanato-3-methylbutyl)morpholine are critical considerations due to its reactive nature. Proper storage conditions must be maintained to prevent degradation or unwanted side reactions. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks. Additionally, fume hoods should be used to ensure adequate ventilation and prevent inhalation hazards.

In conclusion,4-(3-isocyanato-3-methylbutyl)morpholine (CAS No. 2649074-53-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, highlighting its importance in modern chemistry and drug discovery.